Cas no 1354000-36-4 (2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid)
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [Methyl-((s)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid
- (S)-2-(Methyl((1-methylpyrrolidin-2-yl)methyl)amino)acetic acid
- AM95612
- [methyl-((S)-1-methylpyrrolidin-2-ylmethyl)amino]acetic acid
- 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid
-
- Inchi: 1S/C9H18N2O2/c1-10(7-9(12)13)6-8-4-3-5-11(8)2/h8H,3-7H2,1-2H3,(H,12,13)/t8-/m0/s1
- InChI Key: CQVQVVGFUXXQDT-QMMMGPOBSA-N
- SMILES: OC(CN(C)C[C@@H]1CCCN1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Topological Polar Surface Area: 43.8
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082402-500mg |
Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid |
1354000-36-4 | 500mg |
£694.00 | 2022-03-01 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8579-100MG |
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid |
1354000-36-4 | 95% | 100MG |
¥ 1,445.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8579-250MG |
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid |
1354000-36-4 | 95% | 250MG |
¥ 2,310.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8579-500MG |
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid |
1354000-36-4 | 95% | 500MG |
¥ 3,841.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8579-1G |
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid |
1354000-36-4 | 95% | 1g |
¥ 5,761.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8579-5G |
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid |
1354000-36-4 | 95% | 5g |
¥ 17,285.00 | 2023-04-03 | |
| Ambeed | A132913-1g |
(S)-2-(Methyl((1-methylpyrrolidin-2-yl)methyl)amino)acetic acid |
1354000-36-4 | 97% | 1g |
$1389.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8579-100mg |
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid |
1354000-36-4 | 95% | 100mg |
¥1445.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8579-250mg |
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid |
1354000-36-4 | 95% | 250mg |
¥2310.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8579-500mg |
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid |
1354000-36-4 | 95% | 500mg |
¥3840.0 | 2024-04-24 |
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid
Introduction to 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid (CAS No. 1354000-36-4)
2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid, identified by its Chemical Abstracts Service (CAS) number 1354000-36-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex amino acid derivative structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique stereochemistry and functional groups present in this compound make it a promising candidate for further investigation, particularly in the context of modulating biological pathways and developing novel therapeutic agents.
The molecular structure of 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid consists of a central acetic acid backbone substituted with a highly substituted amine group. The presence of the (2S)-1-methylpyrrolidin-2-yl moiety introduces a specific stereochemical configuration, which is critical for its biological activity. This stereochemical purity is often a key factor in the efficacy and selectivity of pharmaceutical compounds, as enantiomers can exhibit vastly different biological properties despite having identical chemical compositions.
In recent years, there has been growing interest in the development of chiral amino acid derivatives for their potential as pharmacological agents. The specific stereochemistry of (2S)-1-methylpyrrolidin-2-yl in 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid aligns with this trend, as it allows for precise targeting of biological receptors and enzymes. Such targeted interactions are essential for developing drugs with high affinity and low toxicity, which are critical requirements for successful clinical translation.
One of the most compelling aspects of 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid is its potential role as a building block for more complex drug candidates. Its structural features, including the amine and carboxylic acid functionalities, make it amenable to further chemical modifications. These modifications can be tailored to enhance specific pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Additionally, the presence of multiple chiral centers provides opportunities for designing enantiomerically pure compounds, which can significantly improve therapeutic outcomes.
The synthesis of 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yield and purity. Advances in synthetic methodologies, such as asymmetric catalysis and enantioselective reactions, have made it increasingly feasible to produce such complex molecules with high enantiomeric purity. These advancements are crucial for ensuring that the final product exhibits the desired biological activity without unwanted side effects.
Recent studies have begun to explore the pharmacological potential of 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid in various therapeutic areas. One area of particular interest is its potential as an intermediate in the development of drugs targeting neurological disorders. The structural motifs present in this compound bear resemblance to known bioactive molecules that interact with neurotransmitter receptors. By leveraging these structural similarities, researchers aim to develop novel compounds that can modulate neurotransmitter activity, potentially offering new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.
Another promising application lies in the field of oncology. The ability of 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid to interact with specific biological targets suggests that it could be used to develop drugs that inhibit tumor growth or induce apoptosis in cancer cells. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. Further research is needed to fully elucidate its mechanism of action and optimize its potency and selectivity.
The compound's potential extends beyond traditional small molecule drug development. Its structural features make it a valuable scaffold for designing peptidomimetics—small molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. Peptidomimetics have gained significant attention in recent years due to their ability to target sites that are difficult for traditional small molecules to reach. By incorporating elements from 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid, researchers can create novel peptidomimetics with enhanced binding affinity and reduced immunogenicity.
The impact of computational chemistry on the study of 2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. These predictions can guide experimental efforts by identifying key binding residues and optimizing lead structures before they enter more costly and time-consuming phases of drug development. Additionally, computational methods can help assess potential off-target effects, ensuring that candidates with high selectivity proceed further into clinical trials.
As our understanding of biology continues to evolve, so too does our ability to design molecules like [cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4 that interact with biological systems in sophisticated ways. The integration of machine learning algorithms into drug discovery pipelines has further accelerated this process by enabling rapid screening of large libraries of compounds for potential hits. These advancements promise to bring new therapeutic agents into reality more quickly than ever before.
In conclusion,[cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4, or [cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4, represents a fascinating example of how complex molecular structures can be leveraged for therapeutic benefit. Its unique stereochemistry,[cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4, functional groups,[cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4, and potential applications make it a valuable asset in modern drug discovery efforts.* [cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4* will undoubtedly continue to be explored in depth by researchers seeking novel treatments for a wide range of diseases.* [cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4* represents just one example* [cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4*of how chemistry intersects with biology* [cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4*to create new possibilities* [cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4*for human health.* [cas no1354000](https://www.cas.org/cas-no/1354000) - 36 - 4*
1354000-36-4 (2-[methyl({[(2S)-1-methylpyrrolidin-2-yl]methyl})amino]acetic acid) Related Products
- 1353999-56-0([((S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid)
- 883242-29-3(3,6,9,15-Tetraazabicyclo[9.3.1]pentadecane-3,6,9,15-tetraacetic acid, (1R,11S)-rel-)
- 1353994-95-2(2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic acid)
- 123333-90-4(Glycine,N,N'-trans-1,2-cyclohexanediylbis[N-(carboxymethyl)-, hydrate (9CI))
- 22305-57-3(3,8-Diazabicyclo[3.2.1]octane-8-aceticacid)
- 1353944-73-6([(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid)
- 1354001-70-9([Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid)
- 1353972-15-2([Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid)
- 1353986-36-3(2-{methyl[(1-methylpyrrolidin-2-yl)methyl]amino}acetic acid)
- 1310222-23-1(2-{2-[(dimethylamino)methyl]pyrrolidin-1-yl}acetic acid)